Cas no 82455-07-0 ( )

• Product Name: &nbsp
• CAS No: 82455-07-0
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 987796
• PubChem ID: 6412732
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 82455-07-0
• DTXSID20423414
• NSC403014
• NSC-403014
• SCHEMBL1720606
•  

• Inchi： 1S/C9H6FNO2/c10-6-2-1-5-3-8(11-13)9(12)7(5)4-6/h1-2,4,13H,3H2/b11-8+
• InChI Key： UZVJETVLZNUWJH-DHZHZOJOSA-N
• SMILES： FC1C=CC2=C(C=1)C(/C(/C2)=N/O)=O

Computed Properties

• Exact Mass: 179.03825660g/mol
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų